3-(difluoromethyl)-4-methoxyaniline hydrochloride

Specification

• CAS No.: 2253630-41-8
• Molecular Formula: C8H10ClF2NO
• Molecular Weight: 209.62
• IUPAC Name: 3-(difluoromethyl)-4-methoxyaniline;hydrochloride
• Standard InChI: InChI=1S/C8H9F2NO.ClH/c1-12-7-3-2-5(11)4-6(7)8(9)10;/h2-4,8H,11H2,1H3;1H
• Standard InChI Key: XXEJWSWZDVHOSP-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)N)C(F)F.Cl

Introduction

3-(Difluoromethyl)-4-methoxyaniline hydrochloride is an organic compound with significant interest in medicinal chemistry due to its potential biological activities. It features a difluoromethyl group and a methoxy group attached to an aniline structure, which is a common motif in many pharmaceuticals and agrochemicals. The molecular formula of this compound is C8H10ClF2NO, with a molecular weight of approximately 209.62 g/mol.

Biological Activities and Applications

Research indicates that compounds with similar structures exhibit significant biological activity, including anti-inflammatory and anticancer properties. These interactions are often mediated through hydrogen bonding and hydrophobic interactions with target proteins. The difluoromethyl group enhances lipophilicity, potentially increasing membrane permeability, while the methoxy group may influence electronic properties, affecting binding affinity.

Research Findings and Potential Uses

Studies on related compounds suggest promising applications in pharmaceutical research. For instance, difluoromethyl groups have been shown to exhibit excellent inhibition in certain biological pathways, such as histone deacetylase 6 (HDAC6) inhibition. While specific research on 3-(difluoromethyl)-4-methoxyaniline hydrochloride is limited, its structural similarity to other biologically active compounds suggests potential for further investigation.